2-Amino-3-bromo-5-(4-methoxyphenyl)pyrazine

• IUPAC Name: 3-bromo-5-(4-methoxyphenyl)pyrazin-2-amine
• InChI: InChI=1S/C11H10BrN3O/c1-16-8-4-2-7(3-5-8)9-6-14-11(13)10(12)15-9/h2-6H,1H3,(H2,13,14)
• InChI Key: IWZUQUURKWFPAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(C(=N2)Br)N
• Molecular Formula: C11H10BrN3O
• Molecular Weight: 280.12 g/mol

Description

2-Amino-3-bromo-5-(4-methoxyphenyl)pyrazine is a useful research compound. Its molecular formula is C11H10BrN3O and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-(4-mcthoxyphenyl)pyrazinc 16a (0.35 g, 1.7 mmol) and pyridine (0.20 mL, 2.6 mmol) in chloroform (20 mL), bromine (Br2) (0.13 mL, 2.6 mmol) was added dropwise in chloroform (3 mL) at −10° C. After 6 h stirring at room temperature, the reaction mixture was washed with water, the organic layer dried over Na2SO4, filtered and the solvent was removed under reduced pressure. The crude product was purified by flash chromatography using dichloromethane-EtOAc (90:10 v/v) as eluent, to obtain 0.33 g of 17a as an brown solid (mp 166-170° C., 70% yield). 1H-NMR (CDCl3): 3.83 (s, 3H), 5.04 (br s, 2H), 6.92-6.96 (m, 2H), 7.76-7.80 (m, 2H), 8.31 (s, 1H). GC-MS (EI): m/z 279,281 (M1, 100).